
Physical properties of 1,3-propane sultone

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Propane sultone

Cat. No.: B022683 Get Quote

An In-depth Technical Guide to the Physical Properties of 1,3-Propane Sultone

Introduction
1,3-Propane sultone (CAS No. 1120-71-4) is a cyclic sulfonate ester, a class of organosulfur

compounds known as sultones.[1][2] It presents as a white crystalline solid or a colorless to

light yellow liquid at or above its melting point.[3][4][5] This compound is utilized as a chemical

intermediate to introduce the sulfopropyl group into molecules, which can confer water

solubility and an anionic character. Its applications are found in the synthesis of specialized

surfactants, dyes, polymers, and as an electrolyte additive in lithium-ion batteries to improve

performance and stability. Due to its nature as an activated ester, it is a potent alkylating agent

and is classified as toxic, carcinogenic, mutagenic, and teratogenic. This guide provides a

detailed overview of its core physical properties for researchers, scientists, and professionals in

drug development.

Quantitative Physical and Chemical Properties
The physical characteristics of 1,3-propane sultone are summarized below. These properties

are crucial for its handling, application in synthesis, and for safety considerations.

General and Thermodynamic Properties
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Property Value Source(s)

Molecular Formula C₃H₆O₃S

Molecular Weight 122.14 g/mol

Appearance
White crystalline solid or

colorless/light yellow liquid

Odor Foul odor upon melting

Melting Point 30-33 °C (86-91.4 °F)

Boiling Point 180 °C @ 30 mmHg (40 hPa)

112 °C @ 1.4 mmHg

297.6 °C @ 760 mmHg

Flash Point >110 °C (>230 °F)

Vapor Pressure 0.27 mmHg @ 25 °C

0.003 hPa @ 20 °C

Physicochemical Properties
Property Value Source(s)

Density 1.392 g/mL @ 25 °C

1.392 g/cm³ @ 40 °C

Refractive Index 1.450 @ 40 °C

1.4585 @ 25 °C

Water Solubility 100 g/L; hydrolyzes slowly

Partition Coefficient (log Pow) -0.28 to -0.52

Solubility Profile
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Solvent Type Solubility Source(s)

Water Soluble (100 g/L)

Aliphatic Hydrocarbons (e.g.,

Hexane)
Insoluble

Aromatic Hydrocarbons Readily Soluble

Ketones (e.g., Acetone) Readily Soluble

Esters (e.g., Ethyl Acetate) Readily Soluble

Alcohols (e.g., Ethanol) Soluble

Ethers (e.g., Diethyl Ether,

THF)
Soluble

Other (e.g., Chloroform, DMF) Soluble

Experimental Protocols for Property Determination
The determination of physical properties for compounds like 1,3-propane sultone follows

established laboratory procedures. Below are detailed methodologies for key experiments.

Melting Point Determination
The melting point is a fundamental property used for identification and purity assessment.

Sample Preparation: A small amount of the solid 1,3-propane sultone is finely crushed into

a powder. This powder is then packed into a capillary tube to a height of a few millimeters.

Apparatus: A calibrated melting point apparatus is used. This device consists of a heating

block or oil bath, a thermometer or temperature probe, and a viewing lens.

Procedure: The capillary tube containing the sample is placed into the heating block of the

apparatus. The sample is heated at a controlled rate.

Observation: The temperature at which the substance first begins to liquefy is recorded as

the start of the melting range. The temperature at which the entire sample becomes a clear
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liquid is recorded as the end of the melting range. For a pure substance, this range is

typically narrow.

Boiling Point Determination (Distillation Method)
The boiling point provides insight into the volatility of a substance. The distillation method is

suitable when a sufficient quantity of the liquid is available.

Apparatus Setup: A simple distillation apparatus is assembled, which includes a round-

bottom flask, a distillation head with a port for a thermometer, a condenser, and a receiving

flask. The apparatus should be placed in a fume hood due to the compound's toxicity.

Sample and Heating: Approximately 5-10 mL of liquid 1,3-propane sultone is placed in the

round-bottom flask along with a few boiling chips or a magnetic stir bar to ensure smooth

boiling. The flask is then gently heated.

Temperature Measurement: The thermometer is positioned so that the top of its bulb is level

with the bottom of the side arm leading to the condenser. This ensures the measurement of

the vapor temperature as it passes into the condenser, not the temperature of the

superheated liquid.

Data Recording: As the liquid boils, its vapor travels up into the distillation head. The

temperature will rise and then stabilize. This stable temperature, observed while the vapor is

actively condensing and dripping into the receiving flask, is recorded as the boiling point. The

atmospheric pressure should also be recorded, as boiling point is pressure-dependent.

Solubility Determination (Qualitative)
This protocol determines the solubility of 1,3-propane sultone in various solvents.

Preparation: A series of clean, dry test tubes are prepared, one for each solvent to be tested

(e.g., water, hexane, ethanol, toluene).

Procedure: Approximately 0.5 mL of the chosen solvent is added to a test tube. To this, a

small, measured amount (e.g., 20-30 mg) of 1,3-propane sultone is added.

Observation: The mixture is agitated or vortexed to facilitate dissolution. The sample is

observed to determine if it is soluble (the solid completely disappears), partially soluble
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(some solid remains), or insoluble (the solid does not appear to dissolve at all).

Note on Reactivity: When testing solubility in water, it is important to note that 1,3-propane
sultone reacts slowly with water to form 3-hydroxypropanesulfonic acid. This hydrolysis can

be accelerated by the presence of acid.

Visualizations
Logical Relationships of Physical Properties
The following diagram illustrates the core physical properties associated with 1,3-propane
sultone.
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1,3-Propane Sultone

Physical Properties

1,3-Propane Sultone
C₃H₆O₃S

CAS: 1120-71-4

Melting Point
30-33 °C

Boiling Point
180 °C @ 30 mmHg

Density
1.392 g/mL @ 25 °C

Solubility
Soluble in Water, Ketones

Insoluble in Alkanes

Appearance
White Solid or

Colorless Liquid
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Core physical properties of 1,3-propane sultone.
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Experimental Workflow: Boiling Point Determination
This diagram outlines the general workflow for determining the boiling point of a liquid

compound using the distillation method.
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Workflow for boiling point determination via distillation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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